Cas no 53774-74-6 (1,8-Octanediamine, N-(3-aminopropyl)-)

• Product Name: 1,8-Octanediamine, N-(3-aminopropyl)-
• CAS No: 53774-74-6
• MF: C₁₁H₂₇N₃
• MW: 201.352182626724
• CID: 356391
• PubChem ID: 44278244
• Update Time: 2025-04-19

1,8-Octanediamine, N-(3-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanediamine, N-(3-aminopropyl)-
• N'-(3-aminopropyl)octane-1,8-diamine
• N~1~-(3-Aminopropyl)octane-1,8-diamine
• CHEMBL28590
• DTXSID50658136
• 53774-74-6
• SCHEMBL6021973

• Inchi： 1S/C11H27N3/c12-8-5-3-1-2-4-6-10-14-11-7-9-13/h14H,1-13H2
• InChI Key： USFCFZJCWYDXBQ-UHFFFAOYSA-N
• SMILES： N(CCCN)CCCCCCCCN

Computed Properties

• Exact Mass: 201.22071
• Monoisotopic Mass: 201.220497874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 96.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.07